Cas no 1795450-95-1 (7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane
• CAS No: 1795450-95-1
• MF: C₁₄H₁₅NO₂S₂
• MW: 293.404401063919
• CID: 5368970
• Update Time: 2025-11-02

7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-Furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-thienylmethanone
• 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane

• Inchi： 1S/C14H15NO2S2/c16-14(13-4-2-9-18-13)15-6-5-12(19-10-7-15)11-3-1-8-17-11/h1-4,8-9,12H,5-7,10H2
• InChI Key： MDIHJDSTZPOALN-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1SC=CC=1)=O

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.9±45.0 °C(Predicted)
• pka: -1.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane

7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane (CAS No. 1795450-95-1): A Comprehensive Overview

The compound 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane (CAS No. 1795450-95-1) is a heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, combining furan, thiophene, and thiazepane rings, makes it a versatile candidate for various applications. This article delves into its properties, synthesis, applications, and the latest research trends surrounding this intriguing compound.

One of the most notable features of 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane is its molecular architecture. The presence of both furan and thiophene rings contributes to its electronic properties, making it a potential candidate for organic electronics. Researchers have explored its use in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport is highly valued. Additionally, the thiazepane ring introduces conformational flexibility, which can be advantageous in drug design.

In the realm of medicinal chemistry, 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane has shown promise as a scaffold for developing novel therapeutics. Its structural motifs are commonly found in molecules with anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on modifying its core structure to enhance bioavailability and target specificity. For instance, derivatives of this compound have been investigated for their potential to inhibit specific enzymes involved in neurodegenerative diseases.

The synthesis of 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane typically involves multi-step organic reactions, including cyclization and acylation processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Green chemistry approaches, such as using catalytic methods and solvent-free conditions, are also being explored to reduce environmental impact.

From a commercial perspective, the demand for 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane is steadily increasing, particularly in the pharmaceutical and electronics industries. Companies specializing in custom synthesis and fine chemicals are offering this compound to meet the needs of research institutions and industrial laboratories. Its versatility and potential for innovation make it a valuable asset in the chemical marketplace.

Looking ahead, the future of 7-(furan-2-yl)-4-(thiophene-2-carbonyl)-1,4-thiazepane appears bright. Ongoing research aims to uncover new applications, particularly in drug discovery and advanced materials. As scientists continue to explore its properties and derivatives, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.